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Introduction

In powder metallurgy (P/M), the consistent and uniform flow of metal powders is critical for
achieving high-quality, dimensionally accurate, and defect-free components. Flow agents, also
known as lubricants or processing aids, are incorporated into metal powder blends to improve
their handling and compaction characteristics. Calcium stearate, a calcium salt of stearic acid,
is a widely utilized metallic soap that serves as an effective flow agent and lubricant in P/M
applications. Its primary functions are to reduce inter-particle friction and to minimize friction
between the powder mass and the die walls during compaction. This application note provides
a detailed overview of the role of calcium stearate in powder metallurgy, including its effects
on powder properties, and protocols for its evaluation.

Calcium stearate is a white, waxy powder that is insoluble in water.[1][2] It is valued for its
lubricating properties, thermal stability, and its ability to act as a release agent.[3][4] In the
context of powder metallurgy, the amount of lubricant added typically ranges from 0.5% to 1.6%
by weight.[5]
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Mechanism of Action

Calcium stearate functions as a boundary lubricant in powder metallurgy. During mixing, the
fine calcium stearate particles coat the surfaces of the metal powder particles. This coating
reduces the cohesive forces between particles, allowing them to move more freely relative to
one another, which enhances the flowability of the powder. During compaction, the lubricant
layer shears, reducing the friction between the powder particles and between the powder and
the die surfaces. This leads to several benefits:

o Improved Powder Flow: Enhanced flowability ensures uniform and rapid die filling, which is
crucial for high-speed automated pressing operations.

¢ Increased Green Density: By reducing inter-particle friction, calcium stearate allows for
better particle rearrangement during compaction, leading to a higher green density at a given
compaction pressure.

» Reduced Ejection Forces: The lubrication of the die walls significantly lowers the force
required to eject the compacted part (the "green compact”) from the die, which minimizes the
risk of defects such as cracking and chipping, and also reduces wear on the tooling.

» Uniform Density Distribution: Improved powder flow and reduced friction contribute to a more
uniform density distribution throughout the green compact.[5]

Data Presentation

The selection of a flow agent and its concentration can significantly impact the properties of the
powder blend and the final sintered component. The following tables summarize the typical
effects of lubricants on key powder metallurgy parameters. While comprehensive data for
calcium stearate across a range of metal powders and concentrations is not readily available
in a single source, the following data for zinc stearate (a chemically similar metallic soap) in an
iron powder system provides a representative illustration of the expected trends.

Table 1: Effect of Lubricant Type on the Properties of an Iron Powder Blend
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Sintered
. Apparent Green Density at 6.8
Lubricant Type . Flow Rate
Density Strength at 6.8 g/cm?® Green
(0.8 wt%) (s/509) :
(glcm?) glcm? (MPa) Density
(g/lcm?)
Zinc Stearate 3.25 28 12 6.78
Amide Wax 3.15 32 14 6.79
Kenolube® 3.20 29 18 6.78
Metallub® 3.30 27 11 6.75

Data adapted from a study by Héganas AB, Sweden, on iron powder mixes.[6] This table
illustrates the comparative effects of different lubricants. Calcium stearate is expected to
exhibit behavior similar to zinc stearate.

Table 2: General Influence of Increasing Calcium Stearate Concentration on Powder
Metallurgy Properties
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Property

Effect of Increasing
Calcium Stearate
Concentration

Rationale

Apparent Density

Slight Increase, then Decrease

Initially, lubrication improves
packing. At higher
concentrations, the lower
density of the lubricant itself
reduces the overall apparent
density.[6]

Flow Rate

Improvement (shorter time)

Reduction of inter-particle
friction allows the powder to

flow more freely.

Green Density

Increase

Reduced friction allows for
more efficient particle
rearrangement and

compaction.

Green Strength

Decrease

The lubricant film at particle-
particle contacts can interfere
with the formation of strong
mechanical interlocking and
cold welding.[7][8]

Ejection Force

Decrease

Lubrication of the die walls is
the primary mechanism for

reducing ejection forces.

Sintered Density

Potential Decrease

At higher concentrations, the
volume occupied by the
lubricant is removed during
sintering, which can lead to

increased porosity.
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Higher porosity resulting from
lubricant burnout can

Final Mechanical Properties Potential Decrease negatively impact tensile
strength, hardness, and

ductility.

Experimental Protocols

The following protocols are based on ASTM standard test methods and are designed to
evaluate the effectiveness of calcium stearate as a flow agent in a given metal powder
system.

Protocol for Determination of Apparent Density

Based on ASTM B212: Standard Test Method for Apparent Density of Free-Flowing Metal
Powders Using the Hall Flowmeter Funnel.[9][10]

Objective: To measure the apparent density of a metal powder blend containing calcium
stearate.

Apparatus:

Hall Flowmeter Funnel

Density Cup (25 cm3 volume)

Stand for funnel

Straightedge

Balance (0.01 g sensitivity)
Procedure:
e Ensure the funnel and density cup are clean and dry.

o Position the empty density cup directly under the funnel orifice.
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Pour the powder blend into the funnel, ensuring a sufficient quantity to overflow the cup.
Allow the powder to fill and overflow the density cup completely.

Level the powder in the cup with a single, smooth motion of the straightedge, held at a slight
angle.

Carefully transfer the filled cup to the balance and determine the mass of the powder.

Calculate the apparent density by dividing the mass of the powder by the volume of the cup
(25 cm3).

Repeat the measurement three times and report the average value.

Calculation & Reporting ]
Preparation Measurement Reporting
Weigh 50.0 g of Powder Pour into Blocked Funnel Start Stopwatch & Unblock Funnel Stop Stopwatch as Last Powder Exits Record ﬁmeHRepem 3xand AverageHRepnn Average Flow Ralej
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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